Cas no 2176069-77-3 (3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione)

• Product Name: 3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione
• CAS No: 2176069-77-3
• MF: C₂₀H₂₆N₄O₄
• MW: 386.444844722748
• CID: 5337195
• Update Time: 2025-07-19

3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(1-(4-morpholinobenzoyl)piperidin-4-yl)imidazolidine-2,4-dione
• 3-methyl-1-[1-(4-morpholin-4-ylbenzoyl)piperidin-4-yl]imidazolidine-2,4-dione
• 3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione

• Inchi： 1S/C20H26N4O4/c1-21-18(25)14-24(20(21)27)17-6-8-23(9-7-17)19(26)15-2-4-16(5-3-15)22-10-12-28-13-11-22/h2-5,17H,6-14H2,1H3
• InChI Key： FJSAGAWOOGLJJM-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(CN1C1CCN(C(C2C=CC(=CC=2)N2CCOCC2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 605
• XLogP3: 0.8
• Topological Polar Surface Area: 73.4

Additional information on 3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione

Comprehensive Overview of 3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione (CAS No. 2176069-77-3)

The compound 3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione (CAS No. 2176069-77-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the morpholine and piperidine moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The imidazolidine-2,4-dione core of this compound is a key pharmacophore, often associated with bioactivity. This has led to increased searches for terms like "morpholine derivatives in drug discovery" and "piperidine-based therapeutics," reflecting the growing interest in such compounds. The integration of AI-driven drug design tools has further accelerated the exploration of its properties.

From a synthetic chemistry perspective, the preparation of 3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione involves multi-step organic transformations, including amide coupling and cyclization reactions. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's solubility and stability profiles are also under investigation, as these factors significantly influence its bioavailability and efficacy.

The pharmacological potential of this compound is further highlighted by its structural resemblance to known kinase inhibitors and GPCR ligands. With the rise of personalized medicine, researchers are exploring its applicability in targeted cancer therapies and neurodegenerative disease interventions. Online queries such as "new morpholine piperidine hybrids" and "CAS 2176069-77-3 applications" indicate a strong market and academic curiosity.

In conclusion, 3-methyl-1-{1-[4-(morpholin-4-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione represents a cutting-edge example of modern medicinal chemistry. Its multifaceted properties align with current trends in drug development and biomolecular research, making it a compound of high relevance in both scientific and industrial circles. Future studies will likely focus on optimizing its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) characteristics to unlock its full therapeutic potential.